Cas no 4415-87-6 (1,2,3,4-cyclobutanetetracarboxylic dianhydride)

1,2,3,4-Cyclobutanetetracarboxylic dianhydride (CBTA) is a high-purity cyclic dianhydride monomer used primarily in the synthesis of advanced polyimides and other high-performance polymers. Its rigid cyclobutane backbone contributes to exceptional thermal stability, mechanical strength, and chemical resistance in the resulting materials. CBTA is particularly valued for its ability to enhance the glass transition temperature (Tg) and dimensional stability of polyimides, making it suitable for applications in microelectronics, aerospace, and coatings where durability under extreme conditions is critical. The compound’s symmetrical structure ensures uniform reactivity, facilitating controlled polymerization processes. Its low moisture absorption further improves the longevity of derived polymers in demanding environments.
1,2,3,4-cyclobutanetetracarboxylic dianhydride structure
4415-87-6 structure
Product Name:1,2,3,4-cyclobutanetetracarboxylic dianhydride
CAS No:4415-87-6
MF:C8H4O6
MW:196.11376285553
MDL:MFCD00004944
CID:45023
PubChem ID:87560371
Update Time:2025-05-28

1,2,3,4-cyclobutanetetracarboxylic dianhydride Chemical and Physical Properties

Names and Identifiers

    • Cyclobutane-1,2,3,4-tetracarboxylic dianhydride
    • 1,2,3,4-Cyclobutanetetracarboxylic Dianhydride
    • 1,2,3,4-Cyclobutanetetracarboxylic Dianhydride (purified by sublimation)
    • Cyclobuta[1,2-c:3,4-c']difuran-1,3,4,6(3aH,3bH,6aH,6bH)-tetraone
    • 1,2,3,4-cyclobutanetetracarboxylic acid dianhydride
    • 1,2,3,4-cyclobutantetracarboxylic acid dianhydride
    • Cyclobutane-1,2,3,4-Tetr
    • Cyclobutane-1,2,3,4-tetracarboxylic
    • Cyclobutanetetracarboxylic acid dianhydride
    • Cyclobutanetetracarboxylic dianhydride
    • Maleic anhydride cyclic dimer
    • Maleic anhydride cyclic dimer.
    • 1,2,3,4-Cyclobutanetetracarboxylic1,2:3,4-dianhydride (7CI,8CI)
    • 1,2,3,4-Cyclobutanetetracarboxylic dianhydride(6CI)
    • Cyclobuta[1,2-c:3,4-c']difurantetrone, tetrahydro- (9CI)
    • Cyclobutane-1,2,3,4-tetracarboxylic acid dianhydride
    • Cyclobutanetetracarboxylicdianhydride
    • cyclobutane 1,2,3,4 tetracarboxylic dianhydride
    • SCHEMBL15935546
    • SY052046
    • MFCD00004944
    • 4,9-dioxatricyclo[5.3.0.02,6]decane-3,5,8,10-tetrone
    • SB12369
    • FT-0656925
    • P1DOQ7P28N
    • SCHEMBL16923832
    • Cyclobutane-1,2,3,4-tetracarboxylicdianhydride
    • AKOS016002261
    • AC-27385
    • CS-0155477
    • Cyclobutane-1,2,3,4-tetracarboxylic dianhydride, >=94%
    • F16269
    • NS00031399
    • SCHEMBL17918621
    • NSC-131455
    • Tetrahydrocyclobuta(1,2-c:3,4-c')difuran-1,3,4,6-tetraone
    • 4,9-dioxatricyclo[5.3.0.0,decane-3,5,8,10-tetrone
    • 4411-19-2
    • 1,2,3,4-Cyclobutanetetracarboxylic1,2,3,4-dianhydride (CBDA)
    • 4415-87-6
    • YGYCECQIOXZODZ-UHFFFAOYSA-N
    • C2842
    • Tetrahydro-2,5-dioxa-cyclobutadicyclopentene-1,3,4,6-tetraone
    • NSC131455
    • METHYL4-CHLORO-6-OXO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-DIHYDRO-3-PYRIDAZINECARBOXYLATE
    • SCHEMBL17916071
    • 1,2,3,4-cyclobutane tetracarboxylic dianhydride
    • AS-47820
    • EINECS 224-577-5
    • C2262
    • SCHEMBL17456225
    • AMY2669
    • Cyclobuta(1,2-c:3,4-c')difuran-1,3,4,6-tetrone, tetrahydro-
    • 1,2,3,4-Cyclobutanetetracarboxylic dianhydride treated BSA
    • DTXSID00196058
    • SCHEMBL112827
    • UNII-P1DOQ7P28N
    • 4,9-dioxatricyclo[5.3.0.0(2),]decane-3,5,8,10-tetrone
    • >98%(T)
    • 4,9-DIOXATRICYCLO[5.3.0.0(2),?]DECANE-3,5,8,10-TETRONE
    • 1,2,3,4-cyclobutanetetracarboxylic dianhydride
    • MDL: MFCD00004944
    • Inchi: 1S/C8H4O6/c9-5-1-2(6(10)13-5)4-3(1)7(11)14-8(4)12/h1-4H
    • InChI Key: YGYCECQIOXZODZ-UHFFFAOYSA-N
    • SMILES: O1C(C2C3C(=O)OC(C3C2C1=O)=O)=O

Computed Properties

  • Exact Mass: 196.00100
  • Monoisotopic Mass: 196.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: -1.2
  • Topological Polar Surface Area: 86.7A^2

Experimental Properties

  • Color/Form: White powder
  • Density: 1.823
  • Melting Point: 285°C(lit.)
  • Boiling Point: 545.3°Cat760mmHg
  • Flash Point: 253.7°C
  • Refractive Index: 1.598
  • PSA: 86.74000
  • LogP: -1.36840
  • Solubility: Uncertain

1,2,3,4-cyclobutanetetracarboxylic dianhydride Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319
  • Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
  • Hazardous Material transportation number:1759
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:9-21
  • Hazardous Material Identification: Xi
  • HazardClass:8
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:8
  • Safety Term:8
  • Packing Group:III
  • Risk Phrases:R36/37/38
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

1,2,3,4-cyclobutanetetracarboxylic dianhydride Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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1,2,3,4-cyclobutanetetracarboxylic dianhydride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:4415-87-6)环丁烷四甲酸二酐
Order Number:LE1695991;LE2323
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:4415-87-6)Cyclobutane-1,2,3,4-tetracarboxylic dianhydride
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Stock Status:in Stock
Quantity:200kg
Purity:99.9%
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Amadis Chemical Company Limited
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(CAS:4415-87-6)1,2,3,4-cyclobutanetetracarboxylic dianhydride
Order Number:A872585
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Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:35
Price ($):205.0/718.0
Email:sales@amadischem.com

1,2,3,4-cyclobutanetetracarboxylic dianhydride Related Literature

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4415-87-6)环丁烷四甲酸二酐
LE1695991;LE2323
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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Suzhou Senfeida Chemical Co., Ltd
(CAS:4415-87-6)Cyclobutane-1,2,3,4-tetracarboxylic dianhydride
sfd15062
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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